
Boiling and melting point of Di-t-butylacetylene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Di-t-butylacetylene

Cat. No.: B093683 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of Di-t-butylacetylene

This technical guide provides a comprehensive overview of the boiling and melting points of Di-
t-butylacetylene, also known as 2,2,5,5-tetramethyl-3-hexyne. It is intended for researchers,

scientists, and professionals in drug development who require detailed information on the

physical characteristics of this compound. This document includes tabulated data, a discussion

of the underlying physicochemical principles, detailed experimental protocols for property

determination, and a conceptual workflow for its synthesis.

Physicochemical Data Summary
The physical and chemical properties of Di-t-butylacetylene are summarized in the table

below for quick reference.

Property Value

Melting Point 19 °C[1]

Boiling Point 113 °C[1]

Molecular Formula C₁₀H₁₈[1][2]

Molar Mass 138.25 g/mol [1][2]

Density 0.712 g/mL[1]

CAS Registry Number 17530-24-4[1][2][3]

IUPAC Name 2,2,5,5-Tetramethyl-3-hexyne[1][2]
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Discussion of Physicochemical Properties
The physical properties of alkynes, such as Di-t-butylacetylene, are primarily governed by

their molecular structure and the resulting intermolecular forces.[4]

Boiling Point: Alkynes generally exhibit slightly higher boiling points than their alkane and

alkene counterparts with the same number of carbon atoms.[4][5][6] This is attributed to the

linear geometry of the carbon-carbon triple bond, which allows for more efficient molecular

packing and stronger London dispersion forces.[4] The boiling point of Di-t-butylacetylene
(113 °C) is a reflection of these forces, influenced by its molecular weight. As with other

homologous series, the boiling points of alkynes increase with an increasing number of carbon

atoms.[4]

Melting Point: Melting point trends are more complex as they depend significantly on how well

the molecules fit into a crystal lattice.[4] The symmetry of a molecule plays a crucial role in this

packing efficiency. The highly symmetric structure of Di-t-butylacetylene, with its two bulky

tert-butyl groups on either side of the acetylene core, influences its melting point of 19 °C.

Solubility: Di-t-butylacetylene is a nonpolar molecule. Consequently, it is insoluble in water

and other polar solvents.[4][7] It is, however, soluble in nonpolar organic solvents like hexane

and diethyl ether, a common characteristic of hydrocarbons.[4]

Experimental Protocols
The following sections detail the standard laboratory procedures for determining the melting

and boiling points of organic compounds like Di-t-butylacetylene.

Melting Point Determination (Capillary Method)
This method provides an accurate determination of the melting range of a solid compound.

Sample Preparation: A small amount of crystalline Di-t-butylacetylene is finely ground into a

powder. The open end of a glass capillary tube is pressed into the powder, and the tube is

inverted and tapped gently to pack the sample into the sealed end. This is repeated until a

sample column of 2-3 mm is achieved.
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Apparatus Setup: The capillary tube is placed into a melting point apparatus. The apparatus

is equipped with a heating block, a thermometer or temperature probe, and a viewing lens.

Determination: The sample is heated rapidly to a temperature approximately 15-20 °C below

the expected melting point. The heating rate is then reduced to 1-2 °C per minute to allow for

thermal equilibrium.

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire sample becomes a clear

liquid is recorded as the end of the melting range. For a pure substance, this range is

typically narrow (0.5-2 °C).

Boiling Point Determination (Distillation Method)
This standard method is suitable for determining the boiling point of a liquid at atmospheric

pressure.

Apparatus Setup: A distillation apparatus is assembled using a round-bottom flask, a heating

mantle, a distillation head with a thermometer, a condenser, and a receiving flask. The

thermometer bulb should be positioned just below the side arm of the distillation head to

ensure it accurately measures the temperature of the vapor in equilibrium with the liquid.

Procedure: The Di-t-butylacetylene sample is placed in the round-bottom flask along with a

few boiling chips to ensure smooth boiling. The condenser is supplied with a continuous flow

of cold water.

Heating and Observation: The sample is heated gently. As the liquid boils, the vapor rises,

and the temperature on the thermometer will increase. The boiling point is recorded as the

stable temperature at which the vapor is condensing and dripping into the condenser. This

temperature represents the point where the vapor pressure of the liquid equals the

atmospheric pressure.

Conceptual Synthesis Workflow
Di-t-butylacetylene is a symmetrically disubstituted alkyne. A common synthetic route for such

compounds involves the alkylation of acetylene or a monosubstituted acetylene. The following
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diagram illustrates a generalized logical workflow for the synthesis of a disubstituted alkyne,

adaptable for Di-t-butylacetylene.

Starting Materials

Reaction Steps

Products & Purification

Acetylene Source
(e.g., Calcium Carbide)

Step 1: Deprotonation
Formation of Acetylide Anion

Strong Base
(e.g., NaNH2)

Step 3: Second Deprotonation

Alkylating Agent
(e.g., t-Butyl Bromide)

Step 2: First Alkylation
Formation of Mono-substituted Alkyne

Step 4: Second Alkylation

Nucleophilic Attack

Repeat with Base

Nucleophilic Attack

Purification
(e.g., Distillation)

Crude Product

Final Product:
Di-t-butylacetylene

Purified Product
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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